Cas no 2193065-12-0 (3-(3-methyl-3H-diazirin-3-yl)pyrrolidine)

• Product Name: 3-(3-methyl-3H-diazirin-3-yl)pyrrolidine
• CAS No: 2193065-12-0
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 6105037
• PubChem ID: 165603815
• Update Time: 2025-08-03

3-(3-methyl-3H-diazirin-3-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyl-3H-diazirin-3-yl)pyrrolidine
• 3-(3-methyl-3H-diazirin-3-yl)pyrrolidine hydrochloride
• Pyrrolidine, 3-(3-methyl-3H-diazirin-3-yl)-
• EN300-1693256
• 2193065-12-0

• Inchi： 1S/C6H11N3/c1-6(8-9-6)5-2-3-7-4-5/h5,7H,2-4H2,1H3
• InChI Key： MTVIGZICAHZPJH-UHFFFAOYSA-N
• SMILES： N1CCC(C2(C)N=N2)C1

Computed Properties

• Exact Mass: 125.095297364g/mol
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 36.8Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 164.1±50.0 °C(Predicted)
• pka: 10.02±0.10(Predicted)

Additional information on 3-(3-methyl-3H-diazirin-3-yl)pyrrolidine

Comprehensive Guide to 3-(3-methyl-3H-diazirin-3-yl)pyrrolidine (CAS No. 2193065-12-0): Properties, Applications, and Market Insights

3-(3-methyl-3H-diazirin-3-yl)pyrrolidine (CAS No. 2193065-12-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique diazirine ring fused with a pyrrolidine scaffold, making it a valuable building block in drug discovery and photoaffinity labeling studies. Researchers are increasingly exploring its potential due to its ability to form covalent bonds upon UV irradiation, a property highly sought after in proteomics and target identification.

The growing demand for 3-(3-methyl-3H-diazirin-3-yl)pyrrolidine derivatives reflects broader trends in precision medicine and chemical biology. With the rise of AI-driven drug discovery platforms, compounds like this are being screened for their potential as warheads in targeted therapies. The diazirine moiety offers distinct advantages in photo-crosslinking experiments, enabling scientists to study protein-protein interactions with unprecedented accuracy - a hot topic in current proteomics research.

From a synthetic chemistry perspective, CAS 2193065-12-0 presents interesting challenges and opportunities. The compound's stability under various conditions makes it suitable for diverse synthetic applications, while its reactivity profile allows for selective modifications. Recent publications have highlighted its use in creating photoactivatable probes for studying membrane proteins, a particularly difficult class of targets for structural biology techniques.

The market for 3-methyl-3H-diazirin-3-yl pyrrolidine compounds has seen steady growth, driven by increasing R&D investments in bioconjugation technologies. Pharmaceutical companies are particularly interested in its potential for developing next-generation antibody-drug conjugates (ADCs) and targeted cancer therapies. Analytical techniques like HPLC and LC-MS have become essential for characterizing this compound and its derivatives, reflecting the industry's focus on quality control in specialized chemical synthesis.

Environmental and safety considerations for 3-(3-methyl-3H-diazirin-3-yl)pyrrolidine follow standard laboratory protocols for handling photosensitive compounds. While not classified as high-risk, proper storage away from light and controlled temperature conditions are recommended to maintain stability. These precautions align with current Good Manufacturing Practice (cGMP) requirements for research chemicals in the life sciences sector.

Future applications of 2193065-12-0 may expand into materials science, particularly in the development of light-responsive polymers and smart materials. The compound's unique photochemical properties could enable breakthroughs in nanotechnology and controlled release systems. As research continues, we anticipate new publications exploring its potential in CRISPR-Cas9 delivery systems and other cutting-edge biotechnological applications.

For researchers sourcing 3-(3-methyl-3H-diazirin-3-yl)pyrrolidine, quality specifications typically include ≥95% purity by HPLC, with thorough characterization by NMR and mass spectrometry. The compound's shelf life and storage recommendations are frequently asked questions among purchasers, reflecting the practical considerations of working with photoactivatable compounds in laboratory settings.

The synthesis of 3-methyl-3H-diazirin-3-yl pyrrolidine derivatives continues to evolve, with recent patents disclosing improved routes that enhance yield and purity. These advancements support the compound's growing role in chemical biology tool development, particularly for studying elusive biological targets that resist conventional structural analysis methods.

In analytical applications, CAS 2193065-12-0 and related compounds are increasingly used as standards and reference materials in mass spectrometry-based proteomics. This aligns with the pharmaceutical industry's shift toward more sophisticated analytical techniques for drug development and quality control processes.

As the scientific community seeks solutions for challenging biological questions, 3-(3-methyl-3H-diazirin-3-yl)pyrrolidine stands out as a versatile tool. Its combination of synthetic accessibility and unique photochemical properties ensures its continued relevance in both academic and industrial research settings, particularly in the rapidly expanding fields of chemical biology and targeted therapeutics.